1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(5-ethyl-2-methoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C15H15N3O3S/c1-3-11-8-9-14(21-2)15(10-11)22(19,20)18-13-7-5-4-6-12(13)16-17-18/h4-10H,3H2,1-2H3
• InChI Key: UMLQAPRXCDDKLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole, also known as EHT 1864, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzotriazole sulfonamides and has been shown to inhibit the activity of Rho GTPases, which play a crucial role in cell signaling and cytoskeletal dynamics.

Mechanism of Action

1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole 1864 exerts its effects by inhibiting the activity of Rho GTPases, which are key regulators of cytoskeletal dynamics and cell signaling. Rho GTPases play a crucial role in various cellular processes, including cell migration, proliferation, and differentiation. By inhibiting the activity of Rho GTPases, this compound 1864 can modulate these cellular processes and exert its therapeutic effects.
Biochemical and Physiological Effects
This compound 1864 has been shown to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, this compound 1864 can inhibit cell migration and invasion by disrupting the actin cytoskeleton and reducing the expression of matrix metalloproteinases. In cardiac cells, this compound 1864 can improve cardiac function by reducing oxidative stress and inflammation. In neuronal cells, this compound 1864 can improve cognitive function by reducing neuroinflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole 1864 has several advantages and limitations for lab experiments. One advantage is that it is a small molecule inhibitor that can be easily synthesized and purified. Another advantage is that it has a high specificity for Rho GTPases, which minimizes off-target effects. One limitation is that it has a short half-life and may require frequent dosing in animal studies. Another limitation is that its efficacy may vary depending on the cell type and disease model used.

Future Directions

There are several future directions for the research on 1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole 1864. One direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune diseases and infectious diseases. Another direction is to develop more potent and selective inhibitors of Rho GTPases based on the structure of this compound 1864. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound 1864 on different cellular processes and disease models.

Synthesis Methods

The synthesis of 1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole 1864 involves the reaction of 5-ethyl-2-methoxybenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base catalyst. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

1-[(5-ethyl-2-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole 1864 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer research, this compound 1864 has been shown to inhibit the migration and invasion of cancer cells by targeting Rho GTPases. In cardiovascular research, this compound 1864 has been shown to improve cardiac function and reduce myocardial infarct size in animal models of ischemia-reperfusion injury. In neurological research, this compound 1864 has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.